Cas no 1808648-37-4 (2-{[3-bromo-4-(trifluoromethyl)phenyl]amino}-N-(cyanomethyl)acetamide)

• Product Name: 2-{[3-bromo-4-(trifluoromethyl)phenyl]amino}-N-(cyanomethyl)acetamide
• CAS No: 1808648-37-4
• MF: C₁₁H₉BrF₃N₃O
• MW: 336.107871770859
• CID: 5673753
• PubChem ID: 100669592
• Update Time: 2025-10-10

2-{[3-bromo-4-(trifluoromethyl)phenyl]amino}-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1815607929
• 2-{[3-bromo-4-(trifluoromethyl)phenyl]amino}-N-(cyanomethyl)acetamide
• 1808648-37-4
• AKOS033596211
• CHEMBL4898023
• 2-[3-bromo-4-(trifluoromethyl)anilino]-N-(cyanomethyl)acetamide
• EN300-26684231

• Inchi： 1S/C11H9BrF3N3O/c12-9-5-7(1-2-8(9)11(13,14)15)18-6-10(19)17-4-3-16/h1-2,5,18H,4,6H2,(H,17,19)
• InChI Key： IBYRHHPOVPBDNG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(F)(F)F)NCC(NCC#N)=O

Computed Properties

• Exact Mass: 334.98811g/mol
• Monoisotopic Mass: 334.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-{[3-bromo-4-(trifluoromethyl)phenyl]amino}-N-(cyanomethyl)acetamide

2-{[3-Bromo-4-(Trifluoromethyl)Phenyl]Amino}-N-(Cyanomethyl)Acetamide: A Comprehensive Overview

2-{[3-Bromo-4-(Trifluoromethyl)Phenyl]Amino}-N-(Cyanomethyl)Acetamide, also known by its CAS registry number CAS No 1808648-37-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 2-{[3-Bromo-4-(Trifluoromethyl)Phenyl]Amino}-N-(Cyanomethyl)Acetamide is characterized by a substituted phenyl group, a trifluoromethyl substituent, and an acetamide moiety with a cyanomethyl group. These structural elements contribute to its chemical reactivity, stability, and biological activity. Recent studies have highlighted the importance of such structures in modulating pharmacokinetic properties and enhancing bioavailability.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, amide bond formation, and fluorination processes. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound, with a focus on green chemistry principles to minimize environmental impact.

In terms of biological activity, 2-{[3-Bromo-4-(Trifluoromethyl)Phenyl]Amino}-N-(Cyanomethyl)Acetamide has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to inhibit specific enzymes and receptors makes it a candidate for treating various diseases, including cancer and inflammatory disorders. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to target proteins with high accuracy, further enhancing its potential in drug design.

The trifluoromethyl group in the molecule plays a crucial role in modulating its physicochemical properties, such as lipophilicity and solubility. This substituent also contributes to the compound's stability under physiological conditions, which is essential for its pharmacokinetic profile. Studies have demonstrated that the presence of this group significantly improves the compound's ability to cross cellular membranes, enhancing its bioavailability.

The bromine atom in the phenyl ring adds another layer of complexity to the molecule's behavior. Bromine substitution can influence the electronic properties of the aromatic ring, affecting both reactivity and selectivity in biochemical interactions. Recent research has focused on how bromine substitution impacts the compound's interaction with drug transporters and metabolizing enzymes, providing valuable insights into its pharmacodynamics.

In addition to its therapeutic potential, 2-{[3-Bromo-4-(Trifluoromethyl)Phenyl]Amino}-N-(Cyanomethyl)Acetamide has also been explored for its applications in materials science and catalysis. Its unique structure makes it a promising candidate for designing advanced materials with tailored properties, such as improved thermal stability or enhanced electrical conductivity.

The cyanomethyl group attached to the acetamide moiety introduces additional functionality to the molecule. This group can participate in hydrogen bonding interactions, which are critical for stabilizing protein-ligand complexes in biological systems. Recent studies have utilized this property to design more effective inhibitors for protein kinases, a class of enzymes implicated in numerous diseases.

The development of analytical methods for the characterization of CAS No 1808648-37-4 has also been an area of active research. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to determine its molecular structure and confirm its purity. These methods have proven invaluable in ensuring the reliability of experimental data across different studies.

In conclusion, 2-{[3-Bromo-4-(Trifluoromethyl)Phenyl]Amino}-N-(Cyanomethyl)Acetamide, or CAS No 1808648-37-4, represents a compelling example of how structural complexity can be harnessed to create compounds with diverse applications across multiple scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.